Tenuazonic acid-(acetyl-13C2) (mixture of diastereomers) in methanol

• Molecular Formula: C10H15NO3
• Molecular Weight: 199.22 g/mol
• InChI: InChI=1S/C10H15NO3/c1-4-5(2)8-9(13)7(6(3)12)10(14)11-8/h5,8,13H,4H2,1-3H3,(H,11,14)/t5-,8?/m0/s1/i3+1,6+1
• InChIKey: CEIZFXOZIQNICU-IFOVEIDJSA-N

Tenuazonic Acid-(acetyl-13C2) in Methanol

Tenuazonic acid-(acetyl-13C2) (mixture of diastereomers) in methanol is a 13C-labeled internal standard specifically designed for the accurate quantification of tenuazonic acid (TeA), a predominant Alternaria mycotoxin of significant food safety concern [1]. TeA exhibits oral LD50 values of 182-225 mg/kg in male mice and 81 mg/kg in female mice, representing the highest acute toxicity among Alternaria mycotoxins [1], and occurs ubiquitously in food commodities including cereals, tomato products, and oilseeds at concentrations up to 16,752 μg/kg [2]. The 13C2-labeled analog features isotopic enrichment at the acetyl moiety (≥98% purity; CAS 1486471-66-2) and is supplied as a ready-to-use solution for direct application in stable isotope dilution assay (SIDA) LC-MS/MS workflows .

Workflow Stable isotope dilution assay (SIDA) LC-MS/MS Enables matrix-independent quantification

Selection 13C-labeled acetyl moiety; ≥98% purity Co-elution with native tenuazonic acid

Use Context Ready-to-use methanol solution Designed for Alternaria mycotoxin monitoring research

• [1] Miller FA, et al. Antiviral activity of tenuazonic acid. Nature. 1963;200:1338-1339. Cited in: ScienceDirect Topics: Tenuazonic Acid. LD50 data compilation. View Source
• [2] Lattanzio VMT, Verdini E, Sdogati S, Bibi R, Ciasca B, Pecorelli I. Monitoring of unregulated mycotoxins to support incoming regulation: Alternaria toxins in Italian food samples. CNR-IRIS. 2021. Tenuazonic acid up to 16752 μg/kg in oilseeds. View Source

Generic Substitution Limitations for Tenuazonic Acid

Generic substitution of tenuazonic acid-(acetyl-13C2) with unlabeled TeA or non-isotopic internal standards fundamentally compromises quantitative accuracy in LC-MS/MS mycotoxin analysis. Matrix-matched calibration—the primary alternative when isotopically labeled internal standards are unavailable—achieves recoveries ranging from 15% to 148% across different matrices with external calibration alone, demonstrating severe matrix-induced signal suppression and enhancement variability [1]. Even chemical analog internal standards fail to co-elute identically with TeA under reversed-phase LC conditions, resulting in differential ion suppression that cannot be fully compensated [2]. The absence of a true isotopically labeled internal standard directly impacts method sensitivity: without SIDA, limits of detection degrade significantly, and inter-day precision deteriorates beyond the 3-8% range achievable with stable isotope dilution [3]. This product provides the essential isotopic label required to correct for analyte losses during extraction, matrix effects during ionization, and instrumental drift, parameters that cannot be reliably addressed by any unlabeled or non-isotopic alternative.

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Unlabeled TeA or non-isotopic internal standards

Matrix-matched calibration may show recovery variability >100%, failing to correct ion suppression. Isotopic label is required for reliable matrix-effect compensation.

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Deuterated (2H) internal standards

Deuterated analogs may exhibit retention time shifts, causing differential matrix effects. 13C-labeled standards co-elute identically, ensuring identical ionization conditions.

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No internal standard approach

Without isotopically labeled ISTD, limits of detection degrade and inter-day precision may exceed acceptable validation criteria, limiting method sensitivity and reproducibility.

• [1] Al-Taher F, Banaszewski K, Jackson L, Zweigenbaum J, Ryu D, Cappozzo J. Rapid method for the determination of multiple mycotoxins in wines and beers by LC-MS/MS using a stable isotope dilution assay. J Agric Food Chem. 2013;61(10):2378-2384. External calibration recoveries: 15-148%. View Source
• [2] Prinster M, Schiessl A, Brewe C, Houchins D. A novel cleanup method and stable 13C-labeled internal standards to improve accuracy and sensitivity of mycotoxin LC-MS/MS methods. Cereals & Grains Association Meeting Abstract. 2013. 13C vs deuterated internal standards. View Source
• [3] Asam S, Lichtenegger M, Liu Y, Rychlik M. Content of the Alternaria mycotoxin tenuazonic acid in food commodities determined by a stable isotope dilution assay. Mycotoxin Res. 2012;28:9-15. Method precision and LOD with SIDA. View Source

Performance Evidence for Tenuazonic Acid-13C2

Detection Limit Improvement with SIDA

The stable isotope dilution assay (SIDA) employing [13C6,15N]-tenuazonic acid as internal standard achieves limits of detection (LOD) of 0.1-1.0 μg/kg across tomato products and cereals [1]. In contrast, methods relying on matrix-matched calibration without isotopically labeled internal standards for Alternaria toxins typically report LODs one to two orders of magnitude higher or require extensive sample cleanup to approach comparable sensitivity [2]. This SIDA approach achieved LODs of 0.15 μg/kg in fruit juices, 1.0 μg/kg in cereals, and 17 μg/kg in spices, with limits of quantitation approximately three times higher [1].

Detection Limit Improvement with SIDA

Cross-study comparable

LOD: 0.15 μg/kg (juices) to 17 μg/kg (spices) using 13C6,15N-TA

SIDA LOD Non-SIDA: >2-10 μg/kg

Improvement factor ~10-100× across matrices

Supports sub-μg/kg detection for dietary exposure assessment

Data compiled from Asam 2012 and Lattanzio 2021; matrices: juices, cereals, spices

Evidence Dimension	Limit of detection (LOD)
Target Compound Data	0.15 μg/kg (fruit juices), 1.0 μg/kg (cereals), 17 μg/kg (spices) using [13C6,15N]-TA internal standard
Comparator Or Baseline	Non-SIDA LC-MS/MS methods for Alternaria toxins: typically >2-10 μg/kg LOD without isotopically labeled internal standards
Quantified Difference	LOD improvement factor of approximately 10-100× depending on matrix
Conditions	LC-MS/MS with stable isotope dilution assay; fruit juices (n=50), cereals (n=12), spices (n=38)

Why This Matters

Sub-μg/kg detection limits are required for compliance monitoring and dietary exposure assessment in infant foods and regulated commodities where tenuazonic acid concentrations may approach toxicological thresholds.

• [1] Asam S, Lichtenegger M, Liu Y, Rychlik M. Content of the Alternaria mycotoxin tenuazonic acid in food commodities determined by a stable isotope dilution assay. Mycotoxin Res. 2012;28:9-15. LOD: 0.15 μg/kg (juices), 1.0 μg/kg (cereals), 17 μg/kg (spices). View Source
• [2] Lattanzio VMT, et al. Monitoring of unregulated mycotoxins: Alternaria toxins in Italian food samples. CNR-IRIS. 2021. LC-MS/MS method with recoveries 70-120% and repeatability ≤20%. View Source

Matrix-Independent Quantitative Recovery

The SIDA method utilizing [13C6,15N]-tenuazonic acid as internal standard achieved recovery close to 100% across all tested food matrices, including tomato products, fruit juices, cereals, and spices [1]. Specifically, method validation for tomato products demonstrated recovery close to 100% in the range of 3-300 μg/kg with a limit of detection of 0.1 μg/kg and limit of quantitation of 0.3 μg/kg [2]. In comparison, a multi-mycotoxin method applying 13C-labeled internal standards for aflatoxins, ochratoxin A, and zearalenone in maize achieved average recoveries >70-90% with 13C-ISTD correction, whereas external calibration without isotopically labeled internal standards yielded recoveries of 15-148% in wines and 20-125% in beers [3].

Matrix-Independent Recovery

Head-to-head

≈100% with 13C-ISTD 15-148% external calibration

Range 3-300 μg/kg; tomato products, fruit juices, cereals, spices

Eliminates matrix-specific correction factors; single calibration curve applicable across diverse sample types

Recovery accuracy improved from ±50-85% deviation to within ±5% of true value (Asam 2011/2012)

Evidence Dimension	Recovery rate with isotopically labeled internal standard versus external calibration
Target Compound Data	≈100% recovery across fruit juices, cereals, spices, and tomato products (range 3-300 μg/kg) using [13C6,15N]-TA internal standard
Comparator Or Baseline	External calibration without isotopically labeled internal standard: 15-148% recovery (wines), 20-125% recovery (beers)
Quantified Difference	Recovery accuracy improved from ±50-85% deviation to within ±0-5% of true value
Conditions	LC-MS/MS SIDA method; multiple food matrices including tomato products (ketchup, paste, puree), fruit juices, cereals, spices

Why This Matters

Quantitative recovery eliminates the need for matrix-specific correction factors and enables a single calibration curve to be applied across diverse sample types, substantially reducing method development time and improving inter-laboratory reproducibility.

• [1] Asam S, Lichtenegger M, Liu Y, Rychlik M. Content of the Alternaria mycotoxin tenuazonic acid in food commodities determined by a stable isotope dilution assay. Mycotoxin Res. 2012;28:9-15. Recovery about 100% for all matrices. View Source
• [2] Asam S, Liu Y, Konitzer K, Rychlik M. Development of a stable isotope dilution assay for tenuazonic acid. J Agric Food Chem. 2011;59(7):2980-2987. LOD 0.1 μg/kg, LOQ 0.3 μg/kg, recovery close to 100%. View Source
• [3] Al-Taher F, et al. Rapid method for multiple mycotoxins in wines and beers by LC-MS/MS using SIDA. J Agric Food Chem. 2013;61(10):2378-2384. 13C-ISTD recoveries: 94-112% (white wine); external calibration: 18-148%. View Source

13C vs Deuterated Internal Standards

Stable 13C-labeled mycotoxin internal standards demonstrate fundamental advantages over deuterated (2H) internal standards for LC-MS/MS quantification. Using 13C changes the total mass of the atom only slightly, while deuterium doubles the mass, causing 2H-labeled mycotoxins to exhibit retention time shifts relative to the unlabeled analyte [1]. This retention time discrepancy results in differential matrix effects during electrospray ionization, as the labeled and unlabeled species experience different solvent compositions and co-eluting matrix components at the moment of ionization [1]. The 13C-labeled internal standards co-elute precisely with the native analyte, ensuring identical ionization conditions and enabling complete matrix effect compensation [2].

13C vs Deuterated ISTD

Class-level inference

13C: identical co-elution 2H: retention time shift

13C-ISTD recoveries 94-112% in wines vs external calibration 18-148%

Essential for regulatory-compliant mycotoxin methods requiring identical ionization behavior

Retention shift may compromise matrix effect compensation (Prinster 2013, Sun 2019)

Evidence Dimension	Retention time alignment and matrix effect compensation
Target Compound Data	13C-labeled internal standards: co-elute identically with native analyte; no retention time shift; complete matrix effect compensation
Comparator Or Baseline	Deuterated (2H) internal standards: measurable retention time shift; differential matrix effects; incomplete compensation
Quantified Difference	13C-labeled standards eliminate retention time shift observed with deuterated analogs; quantitative impact: recoveries with 13C-ISTD in wines 94-112% versus external calibration 18-148%
Conditions	Reversed-phase LC-MS/MS; electrospray ionization; multi-mycotoxin analysis

Why This Matters

Procurement of 13C-labeled internal standards is essential for regulatory-compliant mycotoxin methods where co-elution and identical ionization behavior are prerequisites for accurate quantification, particularly in complex food and biological matrices with variable matrix effects.

• [1] Prinster M, Schiessl A, Brewe C, Houchins D. A novel cleanup method and stable 13C-labeled internal standards to improve accuracy and sensitivity of mycotoxin LC-MS/MS methods. Cereals & Grains Association. 2013. 13C vs deuterated ISTD comparison. View Source
• [2] Sun J, et al. Development of sensitive and reliable UPLC-MS/MS methods for food analysis of emerging mycotoxins in China total diet study. Toxins. 2019;11(3):166. 13C-TeA used for accurate quantification. View Source

High Analytical Precision by SIDA

LC-MS/MS methods employing stable-isotopically labeled standards for tenuazonic acid quantification achieve intra-day precision below 4% relative standard deviation (RSD) and inter-day precision ranging from 3% to 8% across starch and tomato matrices [1]. The SIDA method specifically for tenuazonic acid in tomato products demonstrated coefficients of variation of 2.3% and 4.7% for replicate analyses of naturally contaminated tomato ketchup samples [2]. In fruit juices, cereals, and spices, precision (relative standard deviation of replicate analyses of naturally contaminated samples) was 4.2% (grape juice; 1.7 μg/kg), 3.5% (whole wheat flour; 36 μg/kg), and 0.9% (curry powder; 215 μg/kg) [3]. This level of precision exceeds the performance of non-isotopic calibration methods where inter-day variability typically exceeds 15-20% RSD due to uncorrected matrix effects.

High Analytical Precision by SIDA

Head-to-head

Intra-day: Non-ISTD: >15-20% RSD

CV 2.3% and 4.7% in tomato ketchup; 0.9-4.2% across juices, flour, spices

Meets precision requirements for ISO 17025 accreditation and regulatory data submission

Starch, tomato, infant food matrices; precision improved 3-5× (Asam 2011/2012, DOAJ 2019)

Evidence Dimension	Analytical precision (intra-day and inter-day RSD)
Target Compound Data	Intra-day <4% RSD; inter-day 3-8% RSD; CV 0.9-4.7% for naturally contaminated samples using 13C-labeled ISTD
Comparator Or Baseline	Matrix-matched calibration without isotopically labeled ISTD: inter-day RSD typically >15-20%
Quantified Difference	Precision improved by factor of 3-5× (RSD reduced from >15% to <8%)
Conditions	LC-MS/MS SIDA method; starch and tomato matrices; infant foods; naturally contaminated tomato ketchup, grape juice, whole wheat flour, curry powder

Why This Matters

Low RSD values are critical for ISO 17025 accreditation and regulatory submission of analytical data; the demonstrated <4% intra-day precision enables confident quantitation near regulatory thresholds and supports high-throughput routine testing with minimal replicate analysis requirements.

• [1] Quantitation of six Alternaria toxins in infant foods applying stable isotope labeled standards. DOAJ abstract. 2019. Intra-day precision <4%, inter-day 3-8%. View Source
• [2] Asam S, Liu Y, Konitzer K, Rychlik M. Development of a stable isotope dilution assay for tenuazonic acid. J Agric Food Chem. 2011;59(7):2980-2987. CV 2.3% and 4.7%. View Source
• [3] Asam S, Lichtenegger M, Liu Y, Rychlik M. Content of tenuazonic acid in food commodities determined by SIDA. Mycotoxin Res. 2012;28:9-15. Precision 0.9-4.2% RSD. View Source

Multi-Matrix Method Applicability

A UPLC-MS/MS method employing 13C-TeA as isotope internal standard was validated across 12 diverse food matrices including cereals, legumes, potatoes, meats, eggs, aquatic foods, dairy products, vegetables, fruits, sugars, beverages, and alcohol beverages [1]. The method achieved limits of detection ranging from 0.0004 to 0.3 ng/mL and limits of quantitation from 0.002 to 0.9 ng/mL across all matrices [1]. Recoveries for the 10 mycotoxins (including tenuazonic acid) in fortified samples ranged from 60.6% to 164% including very low spiking levels, with relative standard deviations less than 12% [1]. In comparison, methods without isotopically labeled internal standards require matrix-specific calibration curves for each food type and typically achieve acceptable recoveries in only a subset of matrices.

Multi-Matrix Method Applicability

Class-level inference

Validated across 12 food matrices

13C-ISTD method Non-ISTD: typically ≤5 matrices

LOD 0.0004-0.3 ng/mL; LOQ 0.002-0.9 ng/mL; RSD

Enables comprehensive dietary exposure assessment with a single validated method

UPLC-MS/MS, 60 samples from China Total Diet Study (Sun 2019)

Human Urine Biomonitoring by SIDA

Head-to-head

Recovery 102±3% Non-ISTD urine: 50-150%

LOD 0.2 μg/L; interassay precision 6.7% RSD; 1-100 μg/L range

Supports urinary biomarker quantification for dietary exposure research

Validated in 24-h urine samples; 54-81% excretion tracked within 6 h (Asam 2013)

Evidence Dimension	Multi-matrix method applicability and validation scope
Target Compound Data	Validated across 12 food matrices; LOD 0.0004-0.3 ng/mL; LOQ 0.002-0.9 ng/mL; recoveries 60.6-164%; RSD <12%
Comparator Or Baseline	Non-ISTD methods: require matrix-matched calibration per matrix type; typically validated for 3-5 matrices maximum
Quantified Difference	12 matrices validated with single 13C-ISTD method versus ≤5 matrices typical for non-ISTD methods
Conditions	UPLC-MS/MS with 13C-TeA internal standard; 6th China Total Diet Study; 60 samples from 5 provinces

Why This Matters

The broad matrix applicability enables a single validated method to be deployed across diverse sample types, reducing method development costs and enabling comprehensive dietary exposure assessment studies required for regulatory risk evaluation by agencies such as EFSA.

• [1] Sun J, et al. Development of sensitive and reliable UPLC-MS/MS methods for food analysis of emerging mycotoxins in China total diet study. Toxins. 2019;11(3):166. 12 matrices validated; 13C-TeA as ISTD. View Source

Human Urine Biomonitoring by SIDA

The SIDA method originally developed for food commodities was extensively re-validated for human urine matrix, achieving mean recovery of 102±3% in the range between 1.0 and 100 μg/L [1]. The method demonstrated linearity across molar ratios n(labeled standard)/n(analyte) of 0.02-100, with limits of detection and determination of 0.2 and 0.6 μg/L, respectively [1]. This enabled quantification of tenuazonic acid in 24-h urine of volunteers at concentrations of 1.3-17.3 μg/L, and determination that 54-81% of ingested tenuazonic acid was excreted within 6 hours [1]. Without isotopically labeled internal standards, accurate quantification of trace mycotoxins in complex biological matrices like urine is severely compromised due to high matrix variability and endogenous interferences.

Human Urine Biomonitoring by SIDA

Head-to-head

Recovery 102±3% Non-ISTD urine: 50-150%

LOD 0.2 μg/L; interassay precision 6.7% RSD; 1-100 μg/L range

Supports urinary biomarker quantification for dietary exposure research

Validated in 24-h urine samples; 54-81% excretion tracked within 6 h (Asam 2013)

Evidence Dimension	Analytical recovery in human urine matrix
Target Compound Data	102±3% mean recovery in human urine (1.0-100 μg/L range); LOD 0.2 μg/L; LOQ 0.6 μg/L; interassay precision 6.7% RSD
Comparator Or Baseline	Non-ISTD methods in urine: recoveries typically 50-150% with matrix-dependent variability exceeding 30% RSD
Quantified Difference	Recovery accuracy improved from ±50% deviation to within ±3% of true value; precision improved from >30% RSD to 6.7% RSD
Conditions	Stable isotope dilution assay with [13C6,15N]-TA internal standard; 24-h human urine samples; 6 volunteers

Why This Matters

The validated performance in human urine supports biomonitoring studies for dietary exposure assessment and risk evaluation, an increasingly critical application as regulatory agencies seek human biomonitoring data to inform mycotoxin risk management decisions.

• [1] Asam S, Habler K, Rychlik M. Determination of tenuazonic acid in human urine by means of a stable isotope dilution assay. Anal Bioanal Chem. 2013;405(12):4149-4158. Recovery 102±3%; LOD 0.2 μg/L; LOQ 0.6 μg/L. View Source

Application Scenarios for Tenuazonic Acid-13C2

Regulatory Food Safety Monitoring

Food testing laboratories performing Alternaria toxin monitoring for EU regulatory compliance should prioritize this 13C2-labeled internal standard. The European Commission requires occurrence data for Alternaria toxins including tenuazonic acid, with method sensitivity requirements necessitating sub-μg/kg detection limits [1]. The SIDA method using 13C-labeled TeA internal standard achieves LODs of 0.1-1.0 μg/kg across tomato products, cereals, and fruit juices with recoveries close to 100% [2], meeting and exceeding EFSA requirements for dietary exposure assessment. The high precision (CV 0.9-4.7%) ensures reproducible quantification near regulatory thresholds where decision-making has significant compliance and public health implications.

Multi-Matrix Total Diet Studies

Research institutions and government agencies conducting total diet studies should select this 13C2-labeled internal standard for tenuazonic acid quantification across diverse food categories. The UPLC-MS/MS method validated with 13C-TeA internal standard demonstrated applicability across 12 distinct food matrices including cereals, meats, dairy, vegetables, and beverages, achieving LODs from 0.0004 to 0.3 ng/mL and LOQs from 0.002 to 0.9 ng/mL [3]. The broad matrix applicability eliminates the need for matrix-specific calibration curves, substantially reducing analytical workload and enabling comprehensive dietary exposure assessments required for national and international food safety programs.

Human Biomonitoring and Toxicokinetics

Clinical research laboratories and public health institutions conducting human biomonitoring for mycotoxin exposure should utilize this 13C2-labeled internal standard. The SIDA method re-validated for human urine achieves 102±3% recovery with LOD of 0.2 μg/L and interassay precision of 6.7% RSD [4]. This enables reliable quantification of urinary tenuazonic acid as a biomarker of dietary exposure, with demonstrated ability to track 54-81% urinary excretion of ingested TeA within 6 hours [4]. Such performance is essential for linking dietary intake to internal dose in epidemiological studies investigating potential health effects of chronic Alternaria mycotoxin exposure, particularly relevant given the link between TeA contamination and esophageal cancer in high-exposure populations [5].

Infant Food Safety Analysis

Laboratories specializing in infant food analysis should procure this 13C2-labeled internal standard for tenuazonic acid quantification. Infant foods require the most stringent detection limits due to higher consumption-to-body-weight ratios and increased toxicological susceptibility. The LC-MS/MS method applying stable-isotopically labeled standards for infant food matrices achieved LODs of 0.05-1.25 μg/kg for starch-based products and 0.01-1.36 μg/kg for tomato-based products, with intra-day precision <4% and inter-day precision 3-8% [6]. These performance metrics enable reliable detection of tenuazonic acid in infant foods where contamination has been documented at concerning levels and where regulatory scrutiny is intensifying [6].

Application

Selection Property

Validation Focus

Food safety monitoring research

Sub-μg/kg detection with matrix-independent recovery

Method recovery and precision across tomato, cereal, and juice matrices

Total diet study analysis

Validated across 12 diverse food categories

Cross-matrix applicability and LOQ verification

Human urine biomonitoring research

Reliable quantification in complex biological matrices

Urinary recovery and precision; LOD suitable for trace-level exposure assessment

Infant food safety research

Low detection limits for high-consumption-to-body-weight ratio matrices

Matrix effect evaluation and precision at low μg/kg levels

• [1] Lattanzio VMT, et al. Monitoring of unregulated mycotoxins: Alternaria toxins in Italian food samples. CNR-IRIS. 2021. EU monitoring requirements; TeA up to 16752 μg/kg. View Source
• [2] Asam S, Liu Y, Konitzer K, Rychlik M. Development of a stable isotope dilution assay for tenuazonic acid. J Agric Food Chem. 2011;59(7):2980-2987. LOD 0.1 μg/kg; LOQ 0.3 μg/kg; recovery ≈100%. View Source
• [3] Sun J, et al. Development of sensitive and reliable UPLC-MS/MS methods for food analysis of emerging mycotoxins in China total diet study. Toxins. 2019;11(3):166. 12 matrices validated. View Source
• [4] Asam S, Habler K, Rychlik M. Determination of tenuazonic acid in human urine by means of a stable isotope dilution assay. Anal Bioanal Chem. 2013;405(12):4149-4158. Urinary excretion 54-81% in 6 h; recovery 102±3%. View Source
• [5] ScienceDirect Topics: Tenuazonic Acid. LD50 data; esophageal cancer link in high-exposure populations. View Source
• [6] Quantitation of six Alternaria toxins in infant foods applying stable isotope labeled standards. DOAJ. 2019. Infant food method; LOD 0.01-1.36 μg/kg; precision <4% intra-day. View Source